Cas no 2680682-48-6 (tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate)

• Product Name: tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate
• CAS No: 2680682-48-6
• MF: C₁₆H₁₆BrN₃O₂
• MW: 362.22114276886
• CID: 5621554
• PubChem ID: 165928584
• Update Time: 2025-06-15

tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate
• EN300-28300007
• 2680682-48-6

• Inchi： 1S/C16H16BrN3O2/c1-9-5-6-11-13(20-15(21)22-16(2,3)4)10(7-18)8-19-14(11)12(9)17/h5-6,8H,1-4H3,(H,19,20,21)
• InChI Key： ARYCMYGPTKEGKN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2C1=NC=C(C#N)C=2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 361.04259g/mol
• Monoisotopic Mass: 361.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75Ų

Additional information on tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate

Research Brief on tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate (CAS: 2680682-48-6)

In recent years, the compound tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate (CAS: 2680682-48-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This quinoline derivative has shown promising potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including the bromo and cyano substituents, make it a versatile building block for further chemical modifications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate in the preparation of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to obtain the target compound in high yield and purity. The bromo substituent at the 8-position was found to be particularly reactive in palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups. This flexibility is crucial for structure-activity relationship (SAR) studies aimed at optimizing inhibitor potency and selectivity.

Another significant advancement was reported in a preprint on bioRxiv, where the compound was utilized as a precursor for the synthesis of fluorescent probes. The cyano group at the 3-position was modified to incorporate fluorophores, resulting in probes capable of selectively binding to specific protein targets. These probes were successfully used in live-cell imaging studies, demonstrating their potential for applications in chemical biology and drug discovery. The study highlighted the importance of the tert-butyl carbamate protecting group, which provided stability during the synthetic transformations while being readily removable under mild conditions.

From a pharmacological perspective, derivatives of tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate have shown inhibitory activity against several clinically relevant kinases, including EGFR and VEGFR. A recent patent application disclosed a series of compounds derived from this scaffold that exhibited nanomolar potency against these targets. Molecular docking studies revealed that the quinoline core interacts with the hinge region of the kinase domain, while the substituents at the 3- and 8-positions contribute to binding affinity and selectivity. These findings suggest that this chemical scaffold holds considerable promise for the development of next-generation targeted therapies.

In conclusion, tert-butyl N-(8-bromo-3-cyano-7-methylquinolin-4-yl)carbamate (CAS: 2680682-48-6) represents a valuable intermediate in medicinal chemistry with diverse applications. Recent research has demonstrated its utility in the synthesis of kinase inhibitors, fluorescent probes, and other biologically active compounds. The compound's structural features and reactivity profile make it particularly attractive for further exploration in drug discovery programs. Future studies may focus on expanding the scope of its applications and optimizing synthetic methodologies to improve efficiency and yield.